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Compound of Interest

Compound Name: 2,5-Dibromonicotinic acid

CAS No.: 29312-99-0

Cat. No.: B1335512

Get Quote

The foundational data for any chemical compound begins with its unambiguous identification

and a summary of its principal physical attributes. These values are the first point of reference

for experimental design, from selecting appropriate solvents to predicting reaction conditions.
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Property Value Source(s)

IUPAC Name
2,5-Dibromo-3-

pyridinecarboxylic acid
[1]

CAS Number 29312-99-0 [1][2][3]

Molecular Formula C₆H₃Br₂NO₂ [1][3]

Molecular Weight 280.90 g/mol [1][3]

Appearance White to off-white solid [2]

Melting Point 184 °C [1]

Boiling Point 367.1 °C at 760 mmHg [1][2]

Density 2.2 g/cm³ (Predicted) [1][2]

pKa 1.73 (Predicted) [2]

XLogP3 2.1 [1]

Vapor Pressure 4.9 x 10⁻⁶ mmHg at 25 °C [1]

Scientific Analysis of Key Properties
Understanding the "why" behind the numbers is crucial for anticipating a molecule's behavior.

The specific arrangement of functional groups in 2,5-Dibromonicotinic acid creates a unique

physicochemical profile.

Thermal Properties: Melting and Boiling Points
The reported melting point of 184 °C is a key indicator of the compound's purity and the

strength of its crystal lattice structure.[1] A sharp, well-defined melting point suggests a high

degree of purity. The intermolecular forces, dominated by hydrogen bonding between the

carboxylic acid groups and dipole-dipole interactions from the polar C-Br bonds, result in a

relatively high melting point for a molecule of its size. The high boiling point of 367.1 °C further

attests to these strong intermolecular forces, which require significant thermal energy to

overcome in the transition to the gaseous phase.[1][2]
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Acidity and the Influence of Electronegativity
The predicted pKa of 1.73 indicates that 2,5-Dibromonicotinic acid is a considerably strong

organic acid.[2] This heightened acidity, when compared to a simpler molecule like benzoic

acid (pKa ≈ 4.2), is a direct consequence of the powerful inductive electron-withdrawing effects

of the two bromine atoms and the nitrogen atom within the pyridine ring. These electronegative

atoms pull electron density away from the carboxylic acid group, stabilizing the resulting

carboxylate anion after deprotonation. This stabilization facilitates the release of the proton,

resulting in a lower pKa value. This property is paramount for its chemistry, dictating its

solubility in basic aqueous solutions (forming a salt) and its reactivity in acid-base driven

reactions.
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Click to download full resolution via product page

Caption: Standard experimental workflow for characterizing 2,5-Dibromonicotinic acid.

Protocol: Melting Point Determination by DSC
Causality: Differential Scanning Calorimetry (DSC) provides a highly accurate and reproducible

melting point by measuring the heat flow required to raise a sample's temperature. The

endothermic event of melting gives a precise onset temperature and peak, which is a more

reliable indicator than visual methods.

Methodology:

Sample Preparation: Accurately weigh 1-3 mg of dry 2,5-Dibromonicotinic acid into a

standard aluminum DSC pan. Crimp a lid onto the pan to encapsulate the sample.

Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

Thermal Program: Equilibrate the cell at a temperature well below the expected melting point

(e.g., 30 °C).

Heating Ramp: Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature

well above the melting point (e.g., 220 °C).

Data Analysis: Plot the heat flow as a function of temperature. The melting point is

determined from the onset of the endothermic peak corresponding to the phase transition.

The sharpness of the peak serves as an indicator of purity.

Protocol: pKa Determination by Potentiometric Titration
Causality: This method relies on the fundamental acid-base neutralization reaction. By titrating

the acid with a strong base of known concentration and monitoring the pH, a titration curve is

generated. The pH at the point where exactly half of the acid has been neutralized is, by

definition, equal to the pKa of the acid (Henderson-Hasselbalch equation).

Methodology:
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Solution Preparation: Accurately weigh approximately 0.1 mmol of 2,5-Dibromonicotinic
acid and dissolve it in a suitable solvent mixture (e.g., 25 mL of a 1:1 water/methanol

solution to ensure solubility).

Titration Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH meter

and place the electrode in the solution.

Titrant: Use a standardized 0.1 M NaOH aqueous solution as the titrant in a burette.

Titration: Add the NaOH solution in small, precise increments (e.g., 0.1 mL). After each

addition, allow the pH reading to stabilize and record the pH and the total volume of titrant

added.

Data Analysis: Plot the recorded pH values (y-axis) against the volume of NaOH added (x-

axis). Determine the equivalence point (the point of maximum slope on the curve). The half-

equivalence point is exactly half of this volume. The pKa is the pH value at the half-

equivalence point.

Conclusion
The physical properties of 2,5-Dibromonicotinic acid—particularly its well-defined melting

point, significant acidity, and predictable solubility profile—are direct consequences of its

molecular structure. A thorough grasp of these characteristics, validated through robust

experimental protocols, is not merely academic. It is an essential prerequisite for any scientist

aiming to leverage this versatile molecule in the fields of medicinal chemistry, agrochemicals, or

materials science. This guide provides the foundational data and procedural insight to facilitate

that success.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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